
A Comparative Analysis of Sodium Lauroyl
Lactylate and Polysorbates in Microemulsions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Sodium Lauroyl Lactylate
(SLL) and polysorbates, two classes of surfactants pivotal in the formulation of microemulsions.

This document is intended for researchers, scientists, and drug development professionals

seeking to understand the relative performance and characteristics of these emulsifiers to

inform formulation decisions. The comparison is based on available experimental data and

physicochemical properties.

Executive Summary
Sodium Lauroyl Lactylate and polysorbates are both effective emulsifiers capable of forming

stable microemulsions, yet they exhibit distinct properties that make them suitable for different

applications. Polysorbates, particularly Polysorbate 80, are well-characterized non-ionic

surfactants extensively used in pharmaceuticals for their excellent solubilizing capacity and

ability to form fine microemulsions.[1][2][3] Sodium Lauroyl Lactylate, an anionic surfactant

derived from natural ingredients, is favored in the cosmetic and personal care industry for its

mildness, moisturizing properties, and biodegradability.[4][5] While quantitative data on SLL's

performance in microemulsions is less prevalent in publicly available literature, its

physicochemical properties suggest it is a capable emulsifier for oil-in-water systems.

The selection between SLL and polysorbates will hinge on the specific requirements of the

formulation, including the desired droplet size, the chemical nature of the oil and active
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pharmaceutical ingredient (API), regulatory acceptance for the intended route of administration,

and considerations for mildness and natural origin.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of each surfactant is crucial for

predicting their behavior in microemulsion systems.

Property
Sodium Lauroyl
Lactylate (SLL)

Polysorbate 80 Polysorbate 20

INCI Name
Sodium Lauroyl

Lactylate
Polysorbate 80 Polysorbate 20

Chemical Type Anionic Non-ionic Non-ionic

HLB Value 14.4[4][6] 15.0[2][3][7][8] ~16.7[2]

Critical Micelle

Concentration (CMC)

Not definitively found

in searches, but likely

higher than

Polysorbate 80 due to

its anionic nature.

0.012 mM in pure

water[1]
~0.06 mM

Source

Derived from lactic

acid and lauric acid

(from coconut or palm

oil)[5][9]

Derived from

polyethoxylated

sorbitan and oleic acid

Derived from

polyethoxylated

sorbitan and lauric

acid

Appearance
Waxy solid at room

temperature[10]

Amber, viscous

liquid[7]

Yellow to orange oily

liquid

Solubility
Dispersible in

water[11]

Soluble in water and

alcohol[7]

Soluble in water,

methanol, ethyl

acetate, and toluene
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While direct, side-by-side experimental comparisons in microemulsions are scarce, the

following analysis is based on available data and established principles of colloid science.

Microemulsion Formation and Droplet Size
Polysorbate 80 is well-documented for its ability to form oil-in-water microemulsions with small

droplet sizes, typically in the range of 10-100 nm.[12] The droplet size in Polysorbate 80-based

microemulsions is influenced by the surfactant concentration, with an increase in surfactant

concentration generally leading to a decrease in droplet size.[12][13]

For Sodium Lauroyl Lactylate, specific experimental data on droplet sizes in microemulsions

is not readily available in the searched literature. However, its high HLB value of 14.4 suggests

a strong affinity for the aqueous phase, making it suitable for forming oil-in-water

microemulsions.[4][6] It is reasonable to infer that SLL can produce microemulsions with

droplet sizes in the nanometer range, though the efficiency of droplet size reduction compared

to Polysorbate 80 would require direct experimental validation.

Stability
The stability of a microemulsion is paramount for its shelf-life and performance. Polysorbates,

while generally stable, can be susceptible to auto-oxidation and hydrolysis, which can be

influenced by temperature, pH, and the presence of impurities like residual peroxides.[14][15]

[16][17][18] This degradation can impact the stability of the formulation and the integrity of the

encapsulated active ingredient.[16]

Sodium Lauroyl Lactylate is reported to be stable over a range of pH levels and is considered

a good stabilizer for emulsions.[4] Its biodegradability is also a notable feature.[4]

Experimental Protocols
The following are generalized experimental protocols for the preparation and characterization

of microemulsions, based on common methodologies found in the literature.

Microemulsion Preparation: Phase Titration Method
The phase titration method is a widely used technique for preparing microemulsions and

constructing pseudo-ternary phase diagrams to identify the microemulsion region.
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Materials:

Oil phase (e.g., isopropyl myristate, oleic acid)

Aqueous phase (e.g., deionized water)

Surfactant (Sodium Lauroyl Lactylate or Polysorbate)

Co-surfactant (e.g., ethanol, propylene glycol) - optional, but often used to increase the

microemulsion region.

Procedure:

Prepare a series of mixtures of the oil phase and the surfactant (and co-surfactant, if used)

at various weight ratios (e.g., 1:9, 2:8, ... 9:1) in glass vials.

Titrate each mixture with the aqueous phase dropwise, under constant stirring at a controlled

temperature.

Observe the mixture for transparency. The transition from a turbid to a transparent, single-

phase system indicates the formation of a microemulsion.

Record the amount of aqueous phase added at the point of transparency.

Plot the compositions on a pseudo-ternary phase diagram to delineate the microemulsion

region.
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Microemulsion Preparation Workflow

Mix Oil and Surfactant/
Co-surfactant at Various Ratios

Titrate with Aqueous Phase

Observe for Transparency

Record Composition

Plot Pseudo-ternary Phase Diagram

Identify Microemulsion Region

Click to download full resolution via product page

Caption: Workflow for microemulsion preparation via the phase titration method.

Characterization of Microemulsions
1. Droplet Size Analysis (Dynamic Light Scattering - DLS)

DLS is a non-invasive technique used to measure the hydrodynamic diameter of the droplets in

the microemulsion.
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Procedure:

Dilute the microemulsion sample with the continuous phase (typically water for o/w

microemulsions) to an appropriate concentration to avoid multiple scattering effects.

Place the diluted sample in a clean cuvette.

Measure the particle size distribution using a DLS instrument at a fixed scattering angle

(e.g., 90° or 173°) and a constant temperature (e.g., 25°C).

Analyze the autocorrelation function to determine the average droplet size (Z-average) and

the polydispersity index (PDI), which indicates the broadness of the size distribution.

DLS Measurement Workflow

Dilute Microemulsion Sample

Place in Cuvette

Measure at Fixed Angle and Temperature

Analyze Autocorrelation Function

Determine Droplet Size and PDI

Click to download full resolution via product page
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Caption: Workflow for droplet size analysis using Dynamic Light Scattering (DLS).

2. Stability Studies

Stability testing is performed to evaluate the physical and chemical integrity of the

microemulsion over time and under various stress conditions.

Procedure:

Thermodynamic Stability:

Centrifugation: Centrifuge the microemulsion samples at a high speed (e.g., 3500 rpm) for

a specified time (e.g., 30 minutes) and observe for any signs of phase separation,

creaming, or cracking.

Freeze-thaw cycles: Subject the samples to multiple cycles of freezing (e.g., -20°C for 48

hours) and thawing at room temperature. Observe for any changes in appearance or

phase separation.

Long-term Stability:

Store the microemulsion samples in sealed containers at different temperatures (e.g., 4°C,

25°C, 40°C) and relative humidity conditions for an extended period (e.g., 3-6 months).

At predetermined time intervals, withdraw samples and analyze for changes in visual

appearance, pH, viscosity, and droplet size.

Logical Relationship for Surfactant Selection
The choice between Sodium Lauroyl Lactylate and polysorbates for a microemulsion

formulation involves a logical decision-making process based on several key factors.
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Surfactant Selection Logic

Formulation Goal

Define Requirements:
- Route of Administration

- Desired Droplet Size
- API Properties

- Mildness/Natural Origin
Consider Sodium Lauroyl Lactylate

Consider Polysorbates

Advantages:
- Mild, Moisturizing

- Natural Origin
- Biodegradable

Disadvantages:
- Less Quantitative Data

- Anionic (Potential Incompatibilities)

Select Surfactant

Advantages:
- Well-characterized

- Excellent Solubilizer
- Forms Fine Microemulsions

Disadvantages:
- Potential for Oxidation

- Synthetic Origin

Click to download full resolution via product page

Caption: Decision-making flowchart for selecting between SLL and polysorbates.

Conclusion
Both Sodium Lauroyl Lactylate and polysorbates are valuable tools in the formulation of

microemulsions. Polysorbates offer a wealth of historical data and a proven track record in

pharmaceutical applications, particularly for achieving small droplet sizes and enhancing the
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solubility of poorly water-soluble drugs. Sodium Lauroyl Lactylate presents a compelling

alternative, especially for topical and cosmetic applications where mildness, moisturization, and

a "natural" profile are highly desired. The lack of extensive, publicly available quantitative data

for SLL in microemulsions underscores the need for further research to fully elucidate its

performance characteristics in these advanced delivery systems. Ultimately, the optimal choice

of surfactant will be dictated by a thorough evaluation of the specific formulation goals and

performance requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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